N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide

• IUPAC Name: N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide
• InChI: InChI=1S/C13H15Cl2N5O2S/c1-13(2,3)19-11-16-10(15)17-12(18-11)20-23(21,22)9-6-4-8(14)5-7-9/h4-7H,1-3H3,(H2,16,17,18,19,20)
• InChI Key: RXHMIBMIQGTYSM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=NC(=NC(=N1)Cl)NS(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H15Cl2N5O2S
• Molecular Weight: 376.3 g/mol

Description

N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide, also known as TCNB, is a chemical compound that has been widely used in scientific research. TCNB is a potent inhibitor of protein tyrosine phosphatases (PTPs) and has been used to study the role of PTPs in various biological processes.

Mechanism of Action

N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide inhibits PTP activity by binding to the active site of the enzyme and preventing it from removing phosphate groups from proteins. This leads to an increase in the phosphorylation of proteins, which can have downstream effects on cell signaling pathways. N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide has been shown to selectively inhibit certain PTPs, making it a useful tool for studying the function of specific PTPs in biological processes.
Biochemical and Physiological Effects
N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide has been shown to have a variety of biochemical and physiological effects in different cell types and tissues. In cancer cells, N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide has been shown to inhibit cell proliferation, induce cell cycle arrest, and promote apoptosis. In immune cells, N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide has been shown to modulate cytokine production and T cell activation. N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide has also been shown to have anti-inflammatory effects in animal models of inflammatory bowel disease and rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide in lab experiments is its potency and selectivity for certain PTPs. This allows researchers to study the effects of PTP inhibition on specific signaling pathways and biological processes. However, N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide also has some limitations, including its potential toxicity and off-target effects. Careful dose-response studies and control experiments are necessary to ensure that the observed effects are specific to PTP inhibition and not due to other factors.

Future Directions

There are many potential future directions for N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide research. One area of interest is the development of more potent and selective PTP inhibitors based on the structure of N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide. Another area of interest is the use of N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide and other PTP inhibitors as potential therapies for cancer and autoimmune diseases. Finally, the effects of PTP inhibition on other biological processes, such as metabolism and neurodegeneration, are also areas of active research.

Synthesis Methods

The synthesis of N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide involves the reaction of 4-chlorobenzenesulfonyl chloride with tert-butylamine to form N-tert-butyl-4-chlorobenzenesulfonamide. This intermediate is then reacted with 6-chloro-1,3,5-triazine-2-amine to form N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide. The synthesis of N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide is a multi-step process that requires careful handling of the reagents and purification of the final product.

Scientific Research Applications

N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide has been used extensively in scientific research to study the role of PTPs in various biological processes. PTPs are enzymes that remove phosphate groups from proteins, and their dysregulation has been implicated in many diseases, including cancer, diabetes, and autoimmune disorders. N-[4-(tert-butylamino)-6-chloro-1,3,5-triazin-2-yl]-4-chlorobenzenesulfonamide inhibits PTP activity and has been used to study the effects of PTP inhibition on cell signaling, proliferation, and differentiation.